Cas no 141060-29-9 (Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate
• CAS No: 141060-29-9
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• MDL: MFCD21607049
• CID: 1300537
• PubChem ID: 18670567
• Update Time: 2025-10-29

Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-a-methyl-,ethyl ester
• 4-(1-methoxycarbonyl-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• Ethyl 2-(1-Boc-4-piperidinyl)propanoate
• tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate
• RNLTXXKJKMKCDZ-UHFFFAOYSA-N
• SY232904
• 1-Boc-4-(1-ethoxy-1-oxopropan-2-yl)piperidine
• 2-(1-tert-butoxycarbonylpiperidin-4-yl)propionic acid ethyl ester
• 4-(1-Ethoxycarbonylethyl)piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate
• MFCD21607049
• 141060-29-9
• AC2601
• DTXSID701163238
• SCHEMBL122218
• CS-12874
• AKOS037649653
• Ethyl 1-[(1,1-dimethylethoxy)carbonyl]-I+/--methyl-4-piperidineacetate
• 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-alpha-methyl-, ethyl ester
• Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate

• MDL： MFCD21607049
• Inchi： 1S/C15H27NO4/c1-6-19-13(17)11(2)12-7-9-16(10-8-12)14(18)20-15(3,4)5/h11-12H,6-10H2,1-5H3
• InChI Key： RNLTXXKJKMKCDZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OCC)C)CC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate

Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 141060-29-9, commonly referred to as Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)piperidine-1-carboxylate is a derivative of piperidine, a six-membered saturated heterocyclic amine. The molecule incorporates a tert-butyl group attached to the piperidine ring at the 4-position, along with a 1-(ethoxy)-1-(oxo)propanoyl substituent. This combination of functional groups imparts unique reactivity and stability to the compound, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of Tert-butyl 4-(1-ethoxy-1 oxopropan 2 yl)piperidine 1 carboxylate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmacologically active compounds, including antidepressants and antipsychotics. The compound's ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, has made it a versatile building block in medicinal chemistry.

One of the most intriguing aspects of this compound is its stereochemistry. The presence of chiral centers in Tert-butyl 4-(1 ethoxy 1 oxopropan 2 yl)piperidine 1 carboxylate allows for the formation of enantiomeric pairs, which are crucial in drug design due to their differing biological activities. Recent advancements in asymmetric synthesis have enabled the production of enantiopure forms of this compound, further enhancing its utility in pharmaceutical research.

From an industrial perspective, the synthesis of Tert-butyl 4-(1 ethoxy 1 oxopropan 2 yl)piperidine 1 carboxylate involves a multi-step process that typically begins with the preparation of piperidine derivatives. The introduction of the tert-butyl group and subsequent functionalization with the ethoxy oxo propanoyl substituent are carried out under controlled conditions to ensure high yields and purity. Innovations in catalytic processes have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, Tert-butyl 4-(1 ethoxy 1 oxopropan 2 yl)piperidine 1 carboxylate has been extensively studied for its potential as an intermediate in the synthesis of β-lactam antibiotics. Its ability to form stable amide bonds with various amino acids has made it an attractive candidate for constructing complex peptide structures. Additionally, recent research has explored its role in the development of protease inhibitors, which are critical in treating viral infections such as HIV and hepatitis C.

The pharmacokinetic properties of Tert-butyl 4-(1 ethoxy 1 oxopropan 2 yl)piperidine 1 carboxylate have also been investigated in preclinical studies. These studies have revealed promising results regarding its bioavailability and metabolic stability, suggesting that it could serve as a lead compound for developing orally active drugs. Furthermore, its low toxicity profile makes it a safe candidate for further clinical evaluation.

Looking ahead, the continued exploration of Tert-butyl 4-(1 ethoxy 1 oxopropan 2 yl)piperidine 1 carboxylate is expected to yield new insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from laboratory research to clinical application. As our understanding of this compound deepens, it is anticipated that novel strategies for optimizing its pharmacokinetic properties will emerge, paving the way for innovative treatments across various therapeutic areas.

In conclusion, Tert-butyl 4-(ethoxy)oxopropanoyl piperidine derivative (CAS No. 14666-9) stands at the forefront of modern organic chemistry and drug discovery. Its unique structure, versatile reactivity, and promising pharmacological profile position it as a key player in advancing biomedical research. As scientific advancements continue to unfold, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.